Cas no 1199778-28-3 ((2,2-Dimethylbutyl)(methyl)amine)

• Product Name: (2,2-Dimethylbutyl)(methyl)amine
• CAS No: 1199778-28-3
• MF: C₇H₁₇N
• MW: 115.21658205986
• CID: 5734963
• PubChem ID: 20648330
• Update Time: 2023-11-02

(2,2-Dimethylbutyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1199778-28-3
• (2,2-dimethylbutyl)(methyl)amine
• EN300-862147
• F8886-6876
• SCHEMBL6718974
• N,2,2-trimethylbutan-1-amine
• SCHEMBL8767639
• AKOS011973403
• 1-Butanamine, N,2,2-trimethyl-
• (2,2-Dimethylbutyl)(methyl)amine

• Inchi： 1S/C7H17N/c1-5-7(2,3)6-8-4/h8H,5-6H2,1-4H3
• InChI Key： LCJDNEVGGJPKQV-UHFFFAOYSA-N
• SMILES： N(C)CC(C)(C)CC

Computed Properties

• Exact Mass: 115.136099547g/mol
• Monoisotopic Mass: 115.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.753±0.06 g/cm3(Predicted)
• Boiling Point: 119.4±8.0 °C(Predicted)
• pka: 10.84±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines